Cas no 2171794-57-1 (8-(2-aminobutan-2-yl)-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-(2-aminobutan-2-yl)-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171794-57-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5995784
• PubChem ID: 165735387
• Update Time: 2025-05-21

8-(2-aminobutan-2-yl)-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(2-aminobutan-2-yl)-1,4-dioxaspiro4.5decan-8-ol
• EN300-1646018
• 8-(2-aminobutan-2-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• 2171794-57-1

• Inchi： 1S/C12H23NO3/c1-3-10(2,13)11(14)4-6-12(7-5-11)15-8-9-16-12/h14H,3-9,13H2,1-2H3
• InChI Key： KKQCJQUKACYRBF-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)(C(C)(CC)N)O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 8-(2-aminobutan-2-yl)-1,4-dioxaspiro4.5decan-8-ol

8-(2-Aminobutan-2-yl)-1,4-Dioxaspiro[4.5]decan-8-ol: A Comprehensive Overview

8-(2-Aminobutan-2-yl)-1,4-Dioxaspiro[4.5]decan-8-ol, also known by its CAS Registry Number CAS 2171794-57-1, is a unique organic compound with a spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a spiro ring system, which is a bicyclic framework where two rings are joined by a single atom—a characteristic that often imparts unique chemical and physical properties.

The core of this compound is the dioxaspiro[4.5]decane system, which is a spiro ring formed by the fusion of a four-membered and a five-membered ring containing oxygen atoms. The presence of the aminobutan group at the 8-position introduces additional functionality, making this compound versatile for various chemical transformations and applications. Recent studies have highlighted the importance of such spirocyclic compounds in drug design due to their ability to mimic complex biological structures and enhance bioavailability.

One of the key areas where CAS 2171794-57-1 has shown promise is in the development of bioactive molecules. Researchers have explored its potential as a building block for constructing more complex molecules with therapeutic properties. For instance, its use in the synthesis of kinase inhibitors has been reported, where the spirocyclic structure plays a crucial role in binding to target enzymes with high specificity.

In addition to its role in drug discovery, this compound has also been investigated for its applications in polymer chemistry. The oxygen atoms in the dioxaspiro system can act as reactive sites for polymerization reactions, leading to the formation of novel materials with tailored properties such as improved mechanical strength and thermal stability. Recent advancements in controlled radical polymerization techniques have further expanded the potential of this compound in creating high-performance polymers for industrial use.

The synthesis of 8-(2-Aminobutan-2-yl)-1,4-Dioxaspiro[4.5]decan-8-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the cyclization of an appropriately substituted diol or diamine derivative under acidic or basic conditions. The optimization of these reactions has been a focus of recent research efforts, with studies reporting improved methods that minimize side reactions and enhance product quality.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of compounds like CAS 2171794-57-1. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, 8-(2-Aminobutan-2-yl)-1,4-Dioxaspiro[4.5]decan-8